Cas no 101237-18-7 (2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-
• CAS No: 101237-18-7
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 1128375
• PubChem ID: 13452094
• Update Time: 2025-04-20

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-
• 4-nitro-N-prop-2-enyl-2,1,3-benzoxadiazol-7-amine
• 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propen-1-yl-
• 7-Nitro-N-(prop-2-en-1-yl)-2,1,3-benzoxadiazol-4-amine
• DTXSID80541244
• 101237-18-7
• AKOS008923671

• Inchi： 1S/C9H8N4O3/c1-2-5-10-6-3-4-7(13(14)15)9-8(6)11-16-12-9/h2-4,10H,1,5H2
• InChI Key： VLSDZFFOEZOBQD-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)NCC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.05974
• Monoisotopic Mass: 220.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 94.09